Cas no 1261890-53-2 (4-(4-Chlorophenyl)-3-fluorophenol)

• Product Name: 4-(4-Chlorophenyl)-3-fluorophenol
• CAS No: 1261890-53-2
• MF: C₁₂H₈ClFO
• MW: 222.642725944519
• MDL: MFCD18313680
• CID: 2761555
• PubChem ID: 53219364
• Update Time: 2025-06-29

4-(4-Chlorophenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• MFCD18313680
• 4-(4-Chlorophenyl)-3-fluorophenol, 95%
• SCHEMBL15596256
• DTXSID70684215
• 4-(4-CHLOROPHENYL)-3-FLUOROPHENOL
• AKOS017556991
• 1261890-53-2
• 4'-Chloro-2-fluoro[1,1'-biphenyl]-4-ol
• 4-(4-Chlorophenyl)-3-fluorophenol

• MDL： MFCD18313680
• Inchi： 1S/C12H8ClFO/c13-9-3-1-8(2-4-9)11-6-5-10(15)7-12(11)14/h1-7,15H
• InChI Key： BQQGHAOKXPFFIP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(=CC=1F)O

Computed Properties

• Exact Mass: 222.0247707Da
• Monoisotopic Mass: 222.0247707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(4-Chlorophenyl)-3-fluorophenol

4-(4-Chlorophenyl)-3-fluorophenol: A Comprehensive Overview

4-(4-Chlorophenyl)-3-fluorophenol (CAS No. 1261890-53-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, characterized by its unique structure, has been the subject of extensive research due to its potential applications in drug development, advanced materials, and environmental chemistry. The molecule consists of a phenolic group attached to a fluorinated aromatic ring, which introduces interesting electronic and steric properties. Recent studies have highlighted its role in the synthesis of bioactive compounds and its ability to act as a precursor in the development of novel materials.

The synthesis of 4-(4-Chlorophenyl)-3-fluorophenol involves a series of carefully designed organic reactions, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Researchers have optimized these processes to achieve high yields and purity levels, making it more accessible for large-scale production. The compound's stability under various conditions has been thoroughly investigated, revealing its resilience to thermal degradation and oxidative stress. These properties make it an ideal candidate for use in demanding environments, such as high-temperature industrial processes.

One of the most promising applications of 4-(4-Chlorophenyl)-3-fluorophenol lies in the field of pharmacology. Recent studies have demonstrated its ability to modulate key biological pathways, potentially leading to the development of new therapeutic agents. For instance, researchers have explored its role as an inhibitor of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's unique electronic configuration allows it to interact with target proteins in ways that conventional drugs cannot, opening up new avenues for drug design.

In addition to its pharmacological applications, 4-(4-Chlorophenyl)-3-fluorophenol has found utility in the synthesis of advanced materials. Its ability to form stable coordination complexes with transition metals has been leveraged in the development of novel catalysts for industrial processes. Recent breakthroughs in this area have demonstrated its potential as a catalyst for selective hydrogenation reactions, which are critical in the production of fine chemicals and pharmaceutical intermediates.

The environmental impact of 4-(4-Chlorophenyl)-3-fluorophenol has also been a topic of interest among researchers. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, making it less persistent in natural ecosystems compared to other similar compounds. However, further research is needed to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, 4-(4-Chlorophenyl)-3-fluorophenol (CAS No. 1261890-53-2) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool for future innovations in medicine, materials science, and environmental chemistry.